Cas no 1697730-53-2 (3-(2-cyclopentylethoxy)piperidine)

• Product Name: 3-(2-cyclopentylethoxy)piperidine
• CAS No: 1697730-53-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6011631
• PubChem ID: 165667126
• Update Time: 2025-06-10

3-(2-cyclopentylethoxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-cyclopentylethoxy)piperidine
• EN300-1866789
• 1697730-53-2

• Inchi： 1S/C12H23NO/c1-2-5-11(4-1)7-9-14-12-6-3-8-13-10-12/h11-13H,1-10H2
• InChI Key： XLHCTIAEMFHRBC-UHFFFAOYSA-N
• SMILES： O(CCC1CCCC1)C1CNCCC1

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(2-cyclopentylethoxy)piperidine

Recent Advances in the Study of 3-(2-cyclopentylethoxy)piperidine (CAS: 1697730-53-2) and Its Applications in Chemical Biology and Medicine

In recent years, the compound 3-(2-cyclopentylethoxy)piperidine (CAS: 1697730-53-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

The structural motif of 3-(2-cyclopentylethoxy)piperidine features a piperidine ring substituted with a cyclopentylethoxy group, which has been shown to confer favorable pharmacokinetic properties. Recent studies have focused on optimizing the synthesis of this compound to improve yield and purity, with several novel synthetic routes being reported in the literature. These advancements are critical for scaling up production for preclinical and clinical studies.

One of the most promising aspects of 3-(2-cyclopentylethoxy)piperidine is its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies have demonstrated its affinity for various neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest that the compound could be explored for the treatment of neurological and psychiatric disorders, such as depression, anxiety, and Parkinson's disease.

In addition to its CNS activity, recent research has also investigated the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(2-cyclopentylethoxy)piperidine exhibit inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. These results highlight the compound's versatility and its potential as a scaffold for developing targeted cancer therapies.

Despite these promising findings, challenges remain in the development of 3-(2-cyclopentylethoxy)piperidine-based therapeutics. Issues such as metabolic stability, bioavailability, and selectivity need to be addressed through further structural optimization and pharmacological studies. Ongoing research is also exploring the compound's potential in combination therapies, where it could enhance the efficacy of existing drugs.

In conclusion, 3-(2-cyclopentylethoxy)piperidine (CAS: 1697730-53-2) represents a promising candidate for drug development, with applications spanning CNS disorders and oncology. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential will be essential for translating these findings into clinical applications. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.